(2-Methylpropyl)(4-phenylbutan-2-YL)amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• SMILES: CC(C)CNC(C)CCC1=CC=CC=C1
• InChI: InChI=1S/C14H23N/c1-12(2)11-15-13(3)9-10-14-7-5-4-6-8-14/h4-8,12-13,15H,9-11H2,1-3H3
• InChIKey: BAPRTWMDQQJUMY-UHFFFAOYSA-N

(2-Methylpropyl)(4-phenylbutan-2-yl)amine Overview

(2-Methylpropyl)(4-phenylbutan-2-yl)amine, also known as n-isobutyl-4-phenylbutan-2-amine, is a secondary amine featuring an N-isobutyl substituent on a chiral 4-phenylbutan-2-amine core (CAS 68164-03-4, molecular weight 205.34 g/mol, C₁₄H₂₃N) [1]. The compound is characterized by a single asymmetric carbon adjacent to the amine nitrogen, yielding a racemic mixture in the base form, and exhibits a computed XLogP3-AA of 3.9, indicating substantial lipophilicity [1]. This structure positions the compound as a versatile intermediate or probe for exploring structure-activity relationships (SAR) in GPCR-targeted therapeutics, building upon the recognized biological relevance of substituted phenylpropylamines [2].

Racemic secondary amine · chiral probe for SAR

Supports GPCR-targeted research chemistry

High computed lipophilicity → permeability studies

• [1] PubChem. (2025). Compound Summary for CID 12425734, (2-Methylpropyl)(4-phenylbutan-2-yl)amine. National Center for Biotechnology Information. View Source
• [2] González-Sabín, J., Gotor, V., & Rebolledo, F. (2002). CAL-B-catalyzed resolution of some pharmacologically interesting β-substituted isopropylamines. Tetrahedron: Asymmetry, 13(12), 1315-1320. View Source

Procurement Caution: (2-Methylpropyl)(4-phenylbutan-2-yl)amine

Within the phenylbutylamine chemotype, minor structural modifications—such as the length of the N-alkyl chain or the position of the amine on the butyl linker—produce significant, quantifiable shifts in physicochemical properties including lipophilicity (LogP), conformational flexibility (rotatable bond count), and topological polar surface area (TPSA). For instance, moving from the 1-amine to the 2-amine regioisomer or substituting an N-isopropyl for an N-isobutyl group alters the lipophilic landscape by over 0.4 LogP units . Such deviations directly impact passive membrane permeability, metabolic stability, and target engagement in cell-based assays, rendering interchangeability without head-to-head experimental validation a high-risk proposition. The specific differentiation evidence for (2-methylpropyl)(4-phenylbutan-2-yl)amine relative to key comparators is quantified below [1].

LogP shift Substituting with N-isopropyl analog may alter lipophilicity-dependent membrane permeability context.

Rotatable bond Using the 1-amine regioisomer instead may change conformational flexibility and target-binding entropy.

TPSA increase Replacing with the primary amine precursor may significantly increase TPSA, reducing predicted passive BBB penetration.

• [1] PubChem. (2025). Compound Summary for CID 54016262, N-(2-Methylpropyl)-4-phenylbutan-1-amine. National Center for Biotechnology Information. View Source

(2-Methylpropyl)(4-phenylbutan-2-yl)amine: Structural Differentiation

Lipophilicity Advantage vs. N-Isopropyl Analog

(2-Methylpropyl)(4-phenylbutan-2-yl)amine exhibits a vendor-calculated LogP value of 3.9257, which is +0.471 units higher than that of its closest direct analog, n-isopropyl-4-phenylbutan-2-amine (LogP = 3.4548) . This difference is derived from computed LogP models within the same datasheet framework, allowing for direct, cross-study comparability.

LogP vs. N-Isopropyl Analog

Data to verify

Target LogP 3.93 · Comparator LogP 3.45

Target

Comp

Supports membrane permeability study context.

Vendor-computed LogP; experimental validation recommended.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 3.9257
Comparator Or Baseline	n-Isopropyl-4-phenylbutan-2-amine (CAS 277302-70-2): LogP = 3.4548
Quantified Difference	+0.471 LogP units (Target minus Comparator)
Conditions	Vendor-calculated LogP using consistent methodology (Fluorochem technical datasheets)

Why This Matters

An increase of ~0.5 LogP units corresponds to a >3-fold increase in predicted octanol-water partition coefficient, which can translate to enhanced membrane permeability in cell-based assays, a critical parameter for intracellular target engagement.

Conformational Restraint vs. 1-Amine Regioisomer

The target compound, an N-isobutyl-4-phenylbutan-2-amine, possesses 6 rotatable bonds as computed by PubChem [1]. Its regioisomer, N-isobutyl-4-phenylbutan-1-amine (CAS 919995-80-5), has 7 rotatable bonds [2]. The reduction by one rotatable bond in the target compound represents a decrease in conformational degrees of freedom, which is a favorable attribute for minimizing entropic penalties upon target binding.

Rotatable Bond vs. 1-Amine Regioisomer

Reported

6 vs 7 rotatable bonds

6 −1 bond 7

Supports conformational restriction studies for ligand efficiency.

PubChem computed; confirm in relevant binding models.

Evidence Dimension	Rotatable Bond Count
Target Compound Data	6 rotatable bonds
Comparator Or Baseline	N-isobutyl-4-phenylbutan-1-amine (CAS 919995-80-5): 7 rotatable bonds
Quantified Difference	-1 rotatable bond (Target minus Comparator)
Conditions	Computed by PubChem (Cactvs 3.4.6.11) using identical SMILES parsing methodology

Why This Matters

A lower rotatable bond count is a core tenet of 'ligand efficiency' in drug design, as it generally correlates with improved oral bioavailability and reduced promiscuous binding; this regioisomer may therefore offer a more favorable starting point for lead optimization.

• [1] PubChem. (2025). Compound Summary for CID 12425734, (2-Methylpropyl)(4-phenylbutan-2-yl)amine. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). Compound Summary for CID 54016262, N-(2-Methylpropyl)-4-phenylbutan-1-amine. National Center for Biotechnology Information. View Source

Reduced TPSA vs. Primary Amine

The target compound has a computed Topological Polar Surface Area (TPSA) of 12.0 Ų, significantly lower than the 26.0 Ų TPSA of its primary amine precursor, 4-phenylbutan-2-amine (CAS 22374-89-6) [1][2]. This 53.8% reduction in polar surface area is a direct consequence of N-alkylation with the isobutyl group, effectively masking the polar amine hydrogen bond donor capacity.

TPSA vs. Primary Amine

Reported

12.0 Ų · 26.0 Ų ↓53.8%

Target TPSA substantially lower

Supports CNS permeability assessment research context.

TPSA below typical BBB threshold; validate experimentally.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	12.0 Ų
Comparator Or Baseline	4-Phenylbutan-2-amine (CAS 22374-89-6): 26.0 Ų
Quantified Difference	-14.0 Ų (53.8% reduction)
Conditions	Computed by PubChem (Cactvs 3.4.6.11) for both compounds

Why This Matters

A TPSA below 60-70 Ų is a widely accepted threshold for predicting passive blood-brain barrier (BBB) penetration; the target compound's TPSA of 12 Ų is substantially lower than the primary amine precursor, strongly suggesting enhanced CNS penetration potential for neuropharmacology applications.

• [1] PubChem. (2025). Compound Summary for CID 12425734, (2-Methylpropyl)(4-phenylbutan-2-yl)amine. National Center for Biotechnology Information. View Source
• [2] ChemSrc. (2025). Chemical Properties for 4-phenylbutan-2-amine (CAS 22374-89-6). View Source

(2-Methylpropyl)(4-phenylbutan-2-yl)amine: Application Scenarios

GPCR Ligand Optimization via Permeability Enhancement

In medicinal chemistry programs targeting intracellular or CNS GPCRs, (2-methylpropyl)(4-phenylbutan-2-yl)amine offers a quantifiable LogP advantage (+0.471 units) over the N-isopropyl analog and a 53.8% TPSA reduction relative to the primary amine scaffold [1]. This dual physicochemical benefit makes it a superior starting point when passive permeability is a known rate-limiting step in a lead series.

Chiral Building Block for β-Substituted Isopropylamines

As a racemic mixture containing a single asymmetric center adjacent to the amine, this compound can serve as a substrate for kinetic resolution or enantioselective synthesis. The presence of a bulky N-isobutyl group may influence enzyme recognition and selectivity in biotransformations (e.g., CAL-B-catalyzed acetylations) differently than smaller N-alkyl groups, providing a unique tool for exploring stereochemical outcomes in chemoenzymatic processes [2].

Conformationally Constrained Analog for Bioisostere Exploration

The reduction in rotatable bonds (6 vs. 7) compared to its regioisomer N-isobutyl-4-phenylbutan-1-amine [3] identifies (2-methylpropyl)(4-phenylbutan-2-yl)amine as a slightly more 'rigid' probe. This is particularly valuable in structure-based drug design where restricting side-chain mobility can enhance binding affinity and selectivity for a defined protein pocket.

Application

Selection Property

Validation Focus

GPCR SAR & permeability studies

High computed lipophilicity and low TPSA

Passive membrane permeability assay context

Chiral resolution & enantioselective synthesis

Racemic substrate with bulky N-isobutyl group

Enzyme-mediated kinetic resolution context

Conformational restriction & bioisostere design

Reduced rotatable bond count vs. 1-amine regioisomer

Binding affinity & selectivity in structure-based models

• [1] PubChem. (2025). Compound Summary for CID 12425734, (2-Methylpropyl)(4-phenylbutan-2-yl)amine. National Center for Biotechnology Information. View Source
• [2] González-Sabín, J., Gotor, V., & Rebolledo, F. (2002). CAL-B-catalyzed resolution of some pharmacologically interesting β-substituted isopropylamines. Tetrahedron: Asymmetry, 13(12), 1315-1320. View Source
• [3] PubChem. (2025). Compound Summary for CID 54016262, N-(2-Methylpropyl)-4-phenylbutan-1-amine. National Center for Biotechnology Information. View Source